Cas no 1956355-52-4 (rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid)
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylic acid, 4-(2-methylphenyl)-, (3R,4S)-rel-
- rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid
-
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454430-0.05g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 0.05g |
$744.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-0.1g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 0.1g |
$779.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-0.25g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 0.25g |
$814.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-0.5g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 0.5g |
$849.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-1.0g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-2.5g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 2.5g |
$1735.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-5.0g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-10.0g |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 10g |
$3807.0 | 2023-05-23 | ||
| Enamine | EN300-1454430-50mg |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 50mg |
$924.0 | 2023-09-29 | ||
| Enamine | EN300-1454430-100mg |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid |
1956355-52-4 | 100mg |
$968.0 | 2023-09-29 |
rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid
Professional Introduction to Rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic Acid (CAS No. 1956355-52-4)
Rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1956355-52-4, represents a fascinating intersection of organic chemistry and pharmacology, offering a unique scaffold for the development of novel therapeutic agents.
The structural configuration of rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) is characterized by its pyrrolidine core, which is a privileged structure in medicinal chemistry. Pyrrolidine derivatives have been extensively studied due to their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The specific stereochemistry at the 3R and 4S positions enhances the compound's pharmacological profile, contributing to its potential as a lead molecule in the development of innovative treatments.
In recent years, there has been a surge in research focused on understanding the mechanisms by which pyrrolidine-based compounds interact with biological targets. This compound, in particular, has been explored for its potential role in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders. The presence of the 2-methylphenyl substituent further enhances its binding affinity to certain receptors, making it a promising candidate for further investigation.
The synthesis of rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The stereocontrol at the chiral centers is crucial for achieving the desired enantiomeric purity, which is often a determining factor in the efficacy and safety of pharmaceutical compounds. Advanced synthetic methodologies have been employed to ensure high yields and minimal racemization, underscoring the compound's significance in industrial and academic research settings.
Current research endeavors are increasingly leveraging computational tools and high-throughput screening techniques to accelerate the discovery of bioactive molecules. Rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) has been subjected to virtual screening studies to identify potential interactions with target proteins. These studies have revealed promising leads that could be further optimized to develop drugs with enhanced therapeutic effects.
The compound's potential applications extend beyond traditional pharmacological uses. It has shown promise in preclinical studies as a tool compound for understanding complex biological pathways. By serving as an intermediate in synthetic biology and drug development pipelines, rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) contributes to the broader goal of creating more effective and targeted therapies.
In conclusion, rac-(3R,4S-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1956355-52-4) stands as a testament to the ingenuity and precision of modern chemical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic solutions. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry and drug development.
1956355-52-4 (rac-(3R,4S)-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)